N-succinyl-alanyl-methionyl-S-benzylcysteine-4-nitroanilide
N-succinyl-alanyl-methionyl-S-benzylcysteine-4-nitroanilide
Brand Name:
Vulcanchem
CAS No.:
117823-37-7
VCID:
VC0056927
InChI:
InChI=1S/C28H35N5O8S2/c1-18(29-24(34)12-13-25(35)36)26(37)31-22(14-15-42-2)27(38)32-28(39)23(17-43-16-19-6-4-3-5-7-19)30-20-8-10-21(11-9-20)33(40)41/h3-11,18,22-23,30H,12-17H2,1-2H3,(H,29,34)(H,31,37)(H,35,36)(H,32,38,39)/t18-,22-,23-/m0/s1
SMILES:
CC(C(=O)NC(CCSC)C(=O)NC(=O)C(CSCC1=CC=CC=C1)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCC(=O)O
Molecular Formula:
C28H35N5O8S2
Molecular Weight:
633.7 g/mol
N-succinyl-alanyl-methionyl-S-benzylcysteine-4-nitroanilide
CAS No.: 117823-37-7
Main Products
VCID: VC0056927
Molecular Formula: C28H35N5O8S2
Molecular Weight: 633.7 g/mol
CAS No. | 117823-37-7 |
---|---|
Product Name | N-succinyl-alanyl-methionyl-S-benzylcysteine-4-nitroanilide |
Molecular Formula | C28H35N5O8S2 |
Molecular Weight | 633.7 g/mol |
IUPAC Name | 4-[[(2S)-1-[[(2S)-1-[[(2R)-3-benzylsulfanyl-2-(4-nitroanilino)propanoyl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid |
Standard InChI | InChI=1S/C28H35N5O8S2/c1-18(29-24(34)12-13-25(35)36)26(37)31-22(14-15-42-2)27(38)32-28(39)23(17-43-16-19-6-4-3-5-7-19)30-20-8-10-21(11-9-20)33(40)41/h3-11,18,22-23,30H,12-17H2,1-2H3,(H,29,34)(H,31,37)(H,35,36)(H,32,38,39)/t18-,22-,23-/m0/s1 |
Standard InChIKey | ZXTNGMVBXFPSKT-TZYHBYERSA-N |
Isomeric SMILES | C[C@@H](C(=O)N[C@@H](CCSC)C(=O)NC(=O)[C@H](CSCC1=CC=CC=C1)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCC(=O)O |
SMILES | CC(C(=O)NC(CCSC)C(=O)NC(=O)C(CSCC1=CC=CC=C1)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCC(=O)O |
Canonical SMILES | CC(C(=O)NC(CCSC)C(=O)NC(=O)C(CSCC1=CC=CC=C1)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCC(=O)O |
Synonyms | N-succinyl-alanyl-methionyl-S-benzylcysteine-4-nitroanilide SAMBN |
PubChem Compound | 5492418 |
Last Modified | Nov 11 2021 |
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